1-(2-adamantyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine oxalate

• IUPAC Name: 1-(2-adamantyl)-4-(4-methoxyphenyl)sulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C21H30N2O3S.C2H2O4/c1-26-19-2-4-20(5-3-19)27(24,25)23-8-6-22(7-9-23)21-17-11-15-10-16(13-17)14-18(21)12-15;3-1(4)2(5)6/h2-5,15-18,21H,6-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: MYRXJBUTMIYMTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3C4CC5CC(C4)CC3C5.C(=O)(C(=O)O)O
• Molecular Formula: C23H32N2O7S
• Molecular Weight: 480.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(2-adamantyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine oxalate involves complex organic synthesis techniques. For instance, compounds with similar structures have been synthesized through routes that might involve the coupling of sulfonyl chlorides with piperazine derivatives under controlled conditions. Such synthetic routes are carefully designed to ensure the formation of the desired product with high purity and yield (Kumara et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds similar to 1-(2-adamantyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine oxalate has been elucidated using single-crystal X-ray diffraction studies. These studies provide valuable insights into the three-dimensional arrangement of atoms within the molecule, including bond lengths, angles, and conformational preferences. The piperazine ring typically adopts a chair conformation, contributing to the overall stability of the compound (Kumara et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving 1-(2-adamantyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine oxalate may include reactions at the sulfonyl group, modifications of the piperazine nitrogen atoms, or transformations of the adamantyl moiety. The presence of the methoxyphenyl group also offers potential sites for electrophilic and nucleophilic reactions, as suggested by density functional theory (DFT) calculations (Kumara et al., 2017).